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Compound of Interest

Compound Name: Acid black 26

Cat. No.: B1595528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the wash fastness performance of Acid Black
26 against two common alternatives, Reactive Black 5 and Direct Black 38, on protein and

cellulosic fibers. The information presented is supported by available experimental data from

technical data sheets and established testing protocols to aid in the selection of appropriate

dyes for textile applications where durability to laundering is a critical factor.

Comparative Performance Data
The wash fastness of a dye is a crucial indicator of its performance and durability. It is

evaluated based on two key parameters: color change of the dyed fabric and the degree of

staining on adjacent undyed fabrics during washing. These are assessed using a standardized

grey scale, where a rating of 5 indicates no change or staining, and 1 represents a significant

change or staining.

The following table summarizes the available wash fastness data for Acid Black 26 and its

alternatives on different textile substrates. It is important to note that the testing conditions and

substrates may vary between the data sources, which should be considered when making

direct comparisons.
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Dye
Name

C.I. Name
Dye
Class

Textile
Substrate

Test
Standard

Color
Change
Rating
(Grey
Scale 1-5)

Staining
Rating
(Grey
Scale 1-5)

Acid Black

26
27070 Acid Wool

ISO

(Soaping at

40°C)

4[1] 5[1]

Wool
ISO

(Soaping)
4[2] 3-4[2]

Wool
AATCC

(Soaping)
3[2] 3[2]

Reactive

Black 5
20505 Reactive

Cotton /

Viscose

ISO 105-

C06 (60°C)
4-5[3] 4-5[3]

Cotton /

Viscose

ISO 105-

C06 (95°C)
4-5[3] 4-5[3]

Direct

Black 38
30235 Direct

Not

Specified

Not

Specified
2[4]

Not

Specified

Note: The term "Soaping" in the context of the provided data for Acid Black 26 is interpreted

as a wash fastness test. The data for Direct Black 38 lacks detail on the specific test method

and substrate, which limits direct comparability.

Experimental Protocols
The evaluation of wash fastness is conducted following standardized methods to ensure

reproducibility and comparability of results. The two most widely recognized standards are ISO

105-C06 and AATCC Test Method 61.

ISO 105-C06: Colour fastness to domestic and
commercial laundering
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This international standard specifies methods to determine the resistance of the color of textiles

to laundering procedures.

Methodology:

Specimen Preparation: A textile specimen of a specified size (e.g., 10x4 cm) is prepared. For

the staining assessment, a multifiber fabric of the same size, containing strips of different

common fibers (e.g., acetate, cotton, nylon, polyester, acrylic, and wool), is attached to the

face of the dyed specimen.

Washing Procedure: The composite specimen is placed in a stainless steel container along

with a specified number of steel balls (to provide abrasive action), and a solution of a

standard detergent (e.g., ECE phosphate reference detergent) and, if required, a bleaching

agent (e.g., sodium perborate).

Mechanical Agitation: The container is sealed and rotated at a specified speed (e.g., 40 ± 2

rpm) in a thermostatically controlled water bath at a set temperature (e.g., 40°C, 60°C, or

95°C) for a defined duration (e.g., 30 or 45 minutes).

Rinsing and Drying: After the washing cycle, the specimen is removed, rinsed thoroughly

with water, and dried at a temperature not exceeding 60°C.

Evaluation: The color change of the dyed specimen and the staining of each fiber strip on the

multifiber fabric are assessed by comparing them with the original fabrics under standardized

lighting conditions using the Grey Scale for Assessing Change in Colour (ISO 105-A02) and

the Grey Scale for Assessing Staining (ISO 105-A03), respectively.[5]

AATCC Test Method 61: Colorfastness to Laundering,
Home and Commercial: Accelerated
This American standard provides accelerated laundering tests to evaluate the colorfastness of

textiles expected to withstand frequent washing.

Methodology:

Specimen Preparation: A test specimen of a specific size is prepared and attached to a

multifiber test fabric.
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Laundering Procedure: The specimen is placed in a stainless steel canister with a specified

volume of detergent solution and a set number of stainless steel balls.

Accelerated Washing: The sealed canister is placed in a Launder-Ometer and agitated at a

constant temperature for 45 minutes. This accelerated test is designed to simulate five

typical home launderings.

Rinsing and Drying: Following the wash, the specimen is rinsed and dried.

Assessment: The color change of the specimen and the staining of the multifiber test fabric

are evaluated using the AATCC Gray Scale for Color Change and the AATCC Gray Scale for

Staining.

Visualization of Methodologies
To further elucidate the processes involved in evaluating wash fastness and the underlying

principles of dye-fiber interaction, the following diagrams are provided.
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Caption: Experimental workflow for wash fastness testing according to ISO 105-C06.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1595528?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dye Classes Textile Fibers
Primary Bonding Mechanism

Acid Dyes
(e.g., Acid Black 26) Ionic Bonds

Reactive Dyes
(e.g., Reactive Black 5) Covalent Bonds

Direct Dyes
(e.g., Direct Black 38)

Hydrogen Bonds &
Van der Waals Forces

Protein Fibers
(e.g., Wool)

Polyamide Fibers
(e.g., Nylon)

Cellulosic Fibers
(e.g., Cotton)

Click to download full resolution via product page

Caption: Simplified diagram of dye-fiber interaction mechanisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1595528#evaluating-the-wash-fastness-of-acid-
black-26-on-textiles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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